4-(4-Chloro-2-nitro-phenoxy)-benzonitrile

• Molecular Formula: C13H7ClN2O3
• Molecular Weight: 274.66 g/mol
• IUPAC Name: 4-(4-chloro-2-nitrophenoxy)benzonitrile
• InChI: InChI=1S/C13H7ClN2O3/c14-10-3-6-13(12(7-10)16(17)18)19-11-4-1-9(8-15)2-5-11/h1-7H
• InChI Key: DJGGUXIKWBWWCM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C#N)OC2=C(C=C(C=C2)Cl)[N+](=O)[O-]

Description

4-(4-Chloro-2-nitro-phenoxy)-benzonitrile is a useful research compound. Its molecular formula is C13H7ClN2O3 and its molecular weight is 274.66 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

1-Bromo-4-chloro-2-nitrobenzene (10 g, 42.3 mmol) was added to a solution of 4-cyanophenol (5.0 g, 42.3 mmol), and K2CO3 (14.6 g, 0.10 mol) in DMF (50 mL). The mixture was heated at 80° C. for 15 hr. The reaction was poured into water. The aqueous phase was extracted with ethyl acetate and the combined organic phases were washed with water, brine, and dried over sodium sulfate. The organic phase was filtered and concentrated under vacuum. The residue was purified by flash chromatography eluting with (hexanes/ethyl acetate 4:1) to give the product (9.0 g, 77.8%).